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Compound of Interest

Compound Name: DCN-83

Cat. No.: B15561829

Despite a comprehensive search, there is currently no publicly available scientific literature or
data identifying a compound specifically designated as "DCN-83" for applications in
neuroscience research. The search for "DCN-83" and related terms did not yield any
information on a molecule with this identifier.

It is possible that "DCN-83" may be an internal or developmental code for a new compound
that has not yet been disclosed in publications, a misnomer, or a highly specialized tool not
widely documented.

However, the search did retrieve information on several topics in neuroscience that utilize the
acronym "DCN" or have similar nomenclature. For the benefit of researchers, scientists, and
drug development professionals, we provide a summary of these related areas.

Potential Areas of Confusion and Related
Neuroscience Research

The acronym "DCN" in neuroscience most commonly refers to the Deep Cerebellar Nuclei.
Additionally, searches yielded information on the proteoglycan Decorin (DCN) and the immune
molecule CD83, both of which have relevance to the central nervous system.

Deep Cerebellar Nuclei (DCN)

The Deep Cerebellar Nuclei (DCN) are clusters of neurons located within the white matter of
the cerebellum and are the primary output structures of the cerebellum.[1][2][3] They play a
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crucial role in motor control, coordination, and motor learning. The DCN are comprised of four
paired nuclei: the dentate, emboliform, globose, and fastigial nuclei.[1]

Signaling and Function:

The DCN receive inhibitory inputs from Purkinje cells in the cerebellar cortex and excitatory
inputs from mossy and climbing fibers.[1] Their output modulates activity in various motor and

cognitive-related brain regions.

A diagram illustrating the basic circuitry of the cerebellum, including the Deep Cerebellar

Nuclei, is provided below.
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Basic Cerebellar Circuitry

Decorin (DCN)

Decorin is a small leucine-rich proteoglycan that is a component of the extracellular matrix.
While its roles in cancer and tissue fibrosis are well-studied, emerging research highlights its
functions in the central nervous system, particularly in the context of injury and repair.

Neuroscience Applications:

o Neurite Outgrowth and Axon Regeneration: Decorin has been shown to promote axon
growth, potentially by modulating the inhibitory environment of the glial scar that forms after
CNS injury.

e Traumatic Brain Injury (TBI): Studies suggest that decorin plays an adaptive role following
TBI, with its upregulation potentially contributing to motor function recovery.
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» Signaling Pathway Modulation: Decorin can interact with and modulate the signaling of
various growth factor receptors, including the epidermal growth factor receptor (EGFR).

A simplified diagram of Decorin's potential mechanism in promoting neural repair is shown

below.
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Decorin's Role in Neural Repair

CD83

CD83 is a transmembrane glycoprotein that is a well-established marker for mature dendritic
cells and is involved in regulating immune responses. Its role in neuroinflammation is an active

area of research.

Relevance to Neuroscience:

o Neuroinflammation: CD83 is expressed on microglia, the resident immune cells of the brain.

» Modulation of Microglial Activation: Studies in models of experimental autoimmune
encephalomyelitis (EAE), a model for multiple sclerosis, suggest that CD83 on microglia
plays a role in restraining neuroinflammation. Deletion of CD83 in microglia can lead to an
over-activated state and exacerbated disease.
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The workflow for investigating the role of CD83 in neuroinflammation using a model like EAE is
outlined below.
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Experimental Workflow for Studying CD83 in EAE

Conclusion and Request for Clarification

The information provided above summarizes research areas that may be related to the user's
interest in "DCN-83." Without a specific identification of this compound, detailed application
notes and protocols cannot be generated.

We kindly request the user to provide further clarification on the identity of DCN-83. This may
include:

e The full chemical name or structure.
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e The class of compound (e.g., small molecule, peptide, etc.).
¢ Any associated research institution, company, or publication.

With more specific information, we can provide a more targeted and comprehensive response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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